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Compound of Interest

Compound Name: 4-Methylhexanenitrile

Cat. No.: B13613007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methylhexanenitrile, including

its chemical identifiers, physicochemical properties, and general procedural workflows relevant

to its synthesis and safety assessment. This document is intended to serve as a foundational

resource for professionals in research and development.

Chemical Identification
The compound is identified by the following systematic name and registration number.

Identifier Value Reference

IUPAC Name 4-methylhexanenitrile [1][2]

CAS Number 69248-32-4 [1][2]

Physicochemical Properties
A summary of the key computed physicochemical properties of 4-Methylhexanenitrile is

presented below. These properties are crucial for understanding its behavior in various

experimental and biological systems.
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Property Value Reference

Molecular Formula C₇H₁₃N [1][2]

Molecular Weight 111.18 g/mol [1][2]

Topological Polar Surface Area

(TPSA)
23.79 Å² [3]

LogP (Octanol-Water Partition

Coefficient)
2.33628 [3]

Hydrogen Bond Acceptors 1 [3]

Hydrogen Bond Donors 0 [3]

Rotatable Bonds 3 [3]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 4-Methylhexanenitrile are

not readily available in the cited literature, a generalized workflow for the synthesis of related

nitrile compounds can be conceptualized. The following section outlines a logical workflow for

such a synthesis and a general protocol for safety and handling.

3.1. Generalized Synthesis Workflow

The synthesis of nitriles often involves the reaction of a suitable precursor with a cyanide-

containing reagent. The diagram below illustrates a generalized workflow for the preparation of

a nitrile compound, which can be adapted for 4-Methylhexanenitrile.

Generalized Nitrile Synthesis Workflow
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A generalized workflow for the synthesis of nitrile compounds.

3.2. Safety and Handling

Proper safety precautions are essential when handling chemical compounds. The following

protocol outlines general safety and handling procedures.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[4]

Ventilation: Use only in a well-ventilated area or under a chemical fume hood.[4][5]

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe

dust/fume/gas/mist/vapors/spray. Wash hands thoroughly after handling.[4][5]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]

Disposal: Dispose of contents/container to an approved waste disposal plant.[5]

Toxicological Assessment Workflow
As there is no specific information on signaling pathways involving 4-Methylhexanenitrile, a

logical workflow for the general toxicological assessment of a chemical compound is provided

below. This is a critical process in drug development and chemical safety.
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A logical workflow for the toxicological assessment of a chemical.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b13613007?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13613007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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